Cas no 921503-50-6 (N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide
• CAS No: 921503-50-6
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 6111639
• PubChem ID: 44007550
• Update Time: 2025-10-21

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide
• N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-(4-methoxyphenyl)acetamide
• AKOS024625748
• 921503-50-6
• N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2-(4-methoxyphenyl)acetamide
• N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(4-methoxyphenyl)acetamide
• F2070-1390

• Inchi： 1S/C17H23N5O2/c1-24-15-9-7-13(8-10-15)11-17(23)18-12-16-19-20-21-22(16)14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,18,23)
• InChI Key： JQJKYJSEBVOAFV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2CCCCC2)N=NN=1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide (CAS No. 921503-50-6): A Comprehensive Overview

The compound N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide (CAS No. 921503-50-6) is a specialized chemical entity that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique tetrazole and acetamide functional groups, presents a fascinating case study for researchers exploring novel bioactive compounds. Its structural complexity and potential applications make it a subject of ongoing investigation in academic and industrial laboratories worldwide.

One of the most intriguing aspects of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide is its molecular architecture. The presence of both a cyclohexyl-tetrazole moiety and a methoxyphenyl acetamide group creates a hybrid structure that combines the stability of alicyclic systems with the bioactivity potential of aromatic compounds. This combination has led researchers to investigate its potential as a scaffold for drug development, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases, which are currently hot topics in pharmaceutical research.

The synthesis of CAS 921503-50-6 typically involves multi-step organic reactions, with careful attention to the introduction of the tetrazole ring and subsequent functionalization. Recent advances in synthetic methodologies have made the production of this compound more efficient, addressing one of the common search queries among synthetic chemists: "efficient synthesis of complex tetrazole derivatives." The compound's molecular weight of 329.41 g/mol and its specific physicochemical properties make it suitable for various formulation studies, another area of growing interest in pharmaceutical development.

In terms of biological activity, preliminary studies suggest that N-(1-cyclohexyl-1H-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide may interact with specific biological targets, though its exact mechanism of action remains under investigation. This aligns with current trends in drug discovery, where researchers are increasingly focusing on understanding the molecular basis of compound activity. The presence of the methoxy group in the structure is particularly noteworthy, as this modification often influences a compound's pharmacokinetic properties and target binding affinity.

The pharmaceutical industry has shown growing interest in tetrazole-containing compounds like CAS No. 921503-50-6, especially in light of recent successes with similar structures in clinical trials. This compound's potential applications extend beyond medicine; its unique chemical properties make it a candidate for material science applications, particularly in the development of specialized polymers and coatings. These diverse applications respond to frequent search queries about "multipurpose pharmaceutical intermediates" and "versatile chemical building blocks."

Quality control and analytical characterization of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide present interesting challenges due to its structural complexity. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm identity, addressing another common concern among researchers working with novel compounds. The compound's stability profile under various conditions is also an active area of investigation, particularly for those interested in formulation development.

From a commercial perspective, the availability of CAS 921503-50-6 has been increasing in response to growing demand from research institutions and pharmaceutical companies. Current market trends show particular interest from organizations working on innovative therapeutic approaches, especially in neurological and metabolic disorders. This aligns with broader industry movements toward personalized medicine and targeted therapies, which dominate current discussions in pharmaceutical research.

Environmental and safety considerations for N-(1-cyclohexyltetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal circumstances, proper handling procedures should always be observed, as with any research chemical. This information responds to frequent search queries about "safe handling of research chemicals" and "laboratory safety protocols for novel compounds."

Future research directions for 921503-50-6 may include detailed structure-activity relationship studies, formulation optimization, and potential clinical applications. The compound's unique structure presents opportunities for structural modification, allowing medicinal chemists to explore various derivatives with potentially enhanced properties. This approach reflects current trends in drug discovery, where molecular diversification plays a crucial role in identifying promising candidates.

In conclusion, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(4-methoxyphenyl)acetamide represents an interesting case study in modern chemical research. Its complex structure, potential applications, and relevance to current pharmaceutical trends make it a compound worth watching in coming years. As research continues to uncover its properties and potential uses, this molecule may well emerge as an important building block in various scientific and industrial applications.